Cas no 696612-04-1 (3-Chloroquinolin-6-ol)

• Product Name: 3-Chloroquinolin-6-ol
• CAS No: 696612-04-1
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD18413746
• CID: 1016214
• PubChem ID: 21923126
• Update Time: 2025-06-08

3-Chloroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinolin-6-ol
• MFCD18413746
• CS-0183264
• A850579
• SCHEMBL1359776
• AS-41424
• AKOS022173640
• DTXSID30620159
• WCB61204
• SB67816
• 696612-04-1
• JZUCTMVWDCGGGG-UHFFFAOYSA-N
• 3-chloro-6-hydroxyquinoline
• AMY26142

• MDL： MFCD18413746
• Inchi： 1S/C9H6ClNO/c10-7-3-6-4-8(12)1-2-9(6)11-5-7/h1-5,12H
• InChI Key： JZUCTMVWDCGGGG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC(=CC2=C1)O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-Chloroquinolin-6-ol

Comprehensive Guide to 3-Chloroquinolin-6-ol (CAS No. 696612-04-1): Properties, Applications, and Industry Insights

3-Chloroquinolin-6-ol (CAS No. 696612-04-1) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This chlorinated quinoline derivative exhibits unique structural features that make it valuable for designing bioactive molecules. With increasing interest in quinoline-based compounds for drug discovery, researchers are exploring its potential as a molecular building block for developing novel therapeutic agents.

The compound's 6-hydroxyquinoline core modified with a chlorine substituent at the 3-position creates distinct electronic properties. This molecular architecture enables interesting interactions with biological targets, particularly in enzyme inhibition studies. Recent publications highlight its utility in developing kinase inhibitors, with potential applications in addressing various health challenges that are currently trending in scientific discussions.

From a synthetic chemistry perspective, 3-Chloroquinolin-6-ol serves as a versatile intermediate. Its reactive hydroxyl group allows for various functionalization strategies, while the chlorine atom offers opportunities for cross-coupling reactions. These characteristics make it valuable for creating structure-activity relationship libraries in medicinal chemistry programs. Researchers frequently inquire about optimal synthetic routes for this compound, reflecting its growing importance in chemical synthesis.

Analytical characterization of 696612-04-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability profile under different conditions is a common research topic, with many scientists seeking information about its storage recommendations and solubility properties. Proper handling procedures ensure optimal performance in downstream applications while maintaining safety standards.

In material science applications, the quinoline scaffold of this compound shows promise for developing functional materials. Its ability to coordinate with metals and participate in supramolecular interactions makes it interesting for designing sensors or optoelectronic components. These emerging applications align with current industry trends toward multifunctional compounds that bridge pharmaceutical and material science domains.

The commercial availability of 3-Chloroquinolin-6-ol has expanded in recent years to meet growing demand from research institutions. Suppliers often provide technical data sheets containing essential physicochemical parameters, but researchers should verify critical specifications for their particular applications. Questions about purity standards and analytical certificates frequently appear in procurement discussions for this compound.

Environmental and regulatory aspects of chlorinated heterocycles like 696612-04-1 receive significant attention in scientific literature. While not classified as hazardous under standard regulations, proper waste disposal methods should be followed according to institutional guidelines. The compound's ecological impact and biodegradation pathways represent active areas of investigation as sustainability becomes increasingly important in chemical research.

Future research directions for 3-Chloroquinolin-6-ol may explore its potential in catalysis or as a ligand in metal-organic frameworks. The compound's versatility continues to attract interest across multiple disciplines, with patent literature revealing innovative applications in various technology sectors. As synthetic methodologies advance, we anticipate new derivatives based on this privileged structure will emerge with enhanced properties.

For researchers working with 696612-04-1, understanding its spectral signatures and chromatographic behavior is essential for quality control. Many laboratory inquiries focus on optimal analytical methods for characterizing this compound and detecting potential impurities. Collaborative studies between academic and industrial groups continue to expand the knowledge base surrounding this interesting chemical entity.

The growing body of scientific literature on 3-Chloroquinolin-6-ol reflects its importance as a research tool. From structure-based drug design to material innovation, this compound offers numerous possibilities for scientific exploration. As interest in heterocyclic chemistry continues to rise, compounds like 696612-04-1 will likely play increasingly significant roles in advancing multiple scientific disciplines.